Cas no 16000-39-8 (2-Methoxy-1-naphthonitrile)

2-Methoxy-1-naphthonitrile structure
2-Methoxy-1-naphthonitrile structure
Product Name:2-Methoxy-1-naphthonitrile
CAS No:16000-39-8
Molecular Formula:C12H9NO
Molecular Weight:183.20596
MDL:MFCD00003867
CID:220373
PubChem ID:85232

2-Methoxy-1-naphthonitrile Properties

Names and Identifiers

    • 2-Methoxy-1-naphthonitrile
    • 2-methoxy-1-Naphthalenecarbonitrile
    • 2-methoxynaphthalene-1-carbonitrile
    • 1-Cyano-2-methoxynaphthalene
    • 1-Naphthalenecarbonitrile,2-methoxy
    • 2-Methoxy-[1]naphthonitril
    • 2-Methoxy-1-cyan-naphthalin
    • 2-methoxy-1-cyanonaphthalene
    • 2-methoxynaphthalenecarbonitrile
    • 2-Methoxy-naphthoesaeure-(1)-nitril
    • NSC94825
    • 2-methoxy-naphthalene-1-carbonitrile
    • NSC-94825
    • TS-02551
    • 1-Cyano-2-methoxy-naphthalene
    • DTXSID70166783
    • NSC 94825
    • EINECS 240-133-3
    • KPIZWRFKCSLGQK-UHFFFAOYSA-N
    • NCIOpen2_001474
    • FT-0637300
    • A810100
    • SCHEMBL881195
    • 16000-39-8
    • NS00025209
    • 1-Naphthalenecarbonitrile, 2-methoxy-
    • MFCD00003867
    • 1-Naphthonitrile, 2-methoxy-
    • CS-0333960
    • AKOS005351084
    • DTXCID0089274
    • DB-043443
    • G62801
    • MDL: MFCD00003867
    • InChIKey: KPIZWRFKCSLGQK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H9NO/c1-14-12-7-6-9-4-2-3-5-10(9)11(12)8-13/h2-7H,1H3
    • SMILES: COC1=C(C#N)C2=CC=CC=C2C=C1

Computed Properties

  • Exact Mass: 183.06800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 183.068
  • Heavy Atom Count: 14
  • Complexity: 242
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 33A^2

Experimental Properties

  • LogP: 2.72008
  • PSA: 33.02000
  • Refractive Index: 1.5880 (estimate)
  • Boiling Point: 316.88°C (rough estimate)
  • Melting Point: 95-96 °C(lit.)
  • Flash Point: 153ºC
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.1261 (rough estimate)

2-Methoxy-1-naphthonitrile Security Information

  • WGK Germany:3
  • Safety Term:S23
  • Safety Instruction: S36
  • Risk Phrases:R20/21/22
  • Dangerous goods sign: Xn
  • Risk Phrases: 20/21/22

2-Methoxy-1-naphthonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methoxy-1-naphthonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001S1O-250mg
1-Naphthalenecarbonitrile, 2-methoxy-
16000-39-8 95%
250mg
$83.00 2025-02-19
A2B Chem LLC
AA82204-1g
2-Methoxy-1-naphthonitrile
16000-39-8 95%
1g
$194.00 2024-04-20
abcr
AB541105-1 g
2-Methoxy-1-naphthonitrile; .
16000-39-8
1g
€91.40 2023-07-10
Alichem
A219000762-250mg
1-Cyano-2-methoxynaphthalene
16000-39-8 98%
250mg
673.20 USD
Ambeed
A274386-100mg
2-Methoxy-1-naphthonitrile
16000-39-8 95%
100mg
$46.0
Chemenu
CM235575-25g
2-Methoxy-1-naphthonitrile
16000-39-8 95%
25g
$297 2021-08-04
Crysdot LLC
CD12136896-25g
2-Methoxy-1-naphthonitrile
16000-39-8 95+%
25g
$315
TRC
M331403-100mg
2-Methoxy-1-naphthonitrile
16000-39-8
100mg
$ 50.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
085908-1g
2-Methoxy-1-naphthonitrile
16000-39-8 97%
1g
1347CNY

2-Methoxy-1-naphthonitrile Synthesis

2-Methoxy-1-naphthonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16000-39-8)2-Methoxy-1-naphthonitrile
A810100
Purity:99%
Quantity:1g
Price($):178.0